Cas no 113508-12-6 (7-(trifluoromethyl)quinolin-2-amine)
7-(Trifluoromethyl)quinolin-2-amine is a fluorinated quinoline derivative characterized by the presence of a trifluoromethyl group at the 7-position and an amino group at the 2-position of the quinoline scaffold. This compound is of interest in medicinal and agrochemical research due to the electron-withdrawing properties of the trifluoromethyl group, which can enhance metabolic stability and binding affinity in target interactions. The amino group provides a reactive site for further functionalization, making it a versatile intermediate in the synthesis of biologically active molecules. Its structural features contribute to potential applications in the development of pharmaceuticals, particularly in kinase inhibition and antimicrobial agents.
113508-12-6 structure
Product Name:7-(trifluoromethyl)quinolin-2-amine
CAS No:113508-12-6
MF:C10H7F3N2
MW:212.171192407608
MDL:MFCD11108687
CID:1016207
PubChem ID:14067424
Update Time:2025-06-08
7-(trifluoromethyl)quinolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-(trifluoromethyl)quinolin-2-amine
- DTXSID20555325
- CS-0217379
- AMY26367
- 113508-12-6
- SCHEMBL22717988
- A849923
- 2-Quinolinamine, 7-(trifluoromethyl)-
- CGKJFBMTNDZZJA-UHFFFAOYSA-N
- 7-(trifluoromethyl)quinolin-2-amine, 99%
- EN300-7407709
- SY241210
- MFCD11108687
- AS-30849
- AKOS023554093
- DB-229588
- SB70447
-
- MDL: MFCD11108687
- Inchi: 1S/C10H7F3N2/c11-10(12,13)7-3-1-6-2-4-9(14)15-8(6)5-7/h1-5H,(H2,14,15)
- InChI Key: CGKJFBMTNDZZJA-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=CC=C(N)N=C2C=1)(F)F
Computed Properties
- Exact Mass: 212.05621
- Monoisotopic Mass: 212.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.91
7-(trifluoromethyl)quinolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM145379-1g |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 97% | 1g |
$1118 | 2021-08-05 | |
| TRC | T896970-2.5mg |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896970-5mg |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T896970-25mg |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 25mg |
$ 230.00 | 2022-06-02 | ||
| Chemenu | CM145379-250mg |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 97% | 250mg |
$428 | 2023-11-24 | |
| Chemenu | CM145379-1g |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 97% | 1g |
$1537 | 2023-11-24 | |
| abcr | AB449321-250 mg |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 250MG |
€728.70 | 2022-06-10 | ||
| eNovation Chemicals LLC | Y1224868-1g |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 95% | 1g |
$1470 | 2024-06-03 | |
| Alichem | A189007536-250mg |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 97% | 250mg |
$492.34 | 2023-09-04 | |
| Alichem | A189007536-1g |
7-(Trifluoromethyl)quinolin-2-amine |
113508-12-6 | 97% | 1g |
$1171.10 | 2023-09-04 |
7-(trifluoromethyl)quinolin-2-amine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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